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Compound of Interest

Compound Name: 1-Octanol

Cat. No.: B028484

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the primary industrial methods for
synthesizing 1-octanol, with a detailed focus on their reaction mechanisms and kinetics. The
information presented is intended to support research and development efforts in the chemical
and pharmaceutical industries.

Introduction

1-Octanol is a versatile long-chain fatty alcohol with significant applications as a solvent,
surfactant, and intermediate in the production of esters for fragrances and plasticizers. Its
synthesis is predominantly achieved through three major industrial routes: the Ziegler process,
the hydroformylation of 1-heptene (a key step in the Oxo process), and the hydrogenation of
octanoic acid or its esters. This guide delves into the core chemical principles of these
methods, presenting detailed reaction mechanisms, kinetic data, and experimental protocols.

The Ziegler Process for 1-Octanol Synthesis

The Ziegler process, also known as the Alfol process, is a cornerstone of linear alpha-olefin
and linear primary alcohol production.[1] It involves the oligomerization of ethylene using a
trialkylaluminium catalyst, followed by oxidation and hydrolysis to yield a range of linear
alcohols.

Reaction Mechanism
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The synthesis of 1-octanol via the Ziegler process can be described in three main stages:

o Ethylene Oligomerization (Growth Reaction): Triethylaluminium is used to catalyze the chain
growth of ethylene monomers. The reaction proceeds via the insertion of ethylene into the
aluminum-carbon bonds.[1] The temperature of this reaction is critical, with temperatures in
the range of 60-120°C favoring the formation of higher molecular weight trialkylaluminium.[1]

o Oxidation: The resulting trioctylaluminium is then oxidized with air to form aluminum
alkoxides.

e Hydrolysis: The aluminum alkoxides are subsequently hydrolyzed to produce 1-octanol and
aluminum hydroxide.[1]

A simplified overall reaction scheme is as follows:

Al(Cz2H5s)3 + 9 C2Ha — Al(CsH17)s Al(CsH17)3 + %2 O2 — Al(OCsH17)3 Al(OCsH17)s + 3 H20 - 3
CH3(CH2)70H + AI(OH)s

The distribution of alcohol chain lengths produced in the Ziegler process typically follows a
Poisson distribution.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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